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Compound of Interest

Compound Name:
4-Hydroxy-3-

isopropylbenzaldehyde

CAS No.: 126274-94-0

Cat. No.: B154294

Get Quote

Content Type: Technical Whitepaper & Predictive Safety Assessment Target Audience:

Researchers, Drug Development Scientists, and Safety Officers

Executive Summary
4-Hydroxy-3-isopropylbenzaldehyde (CAS: 168899-39-6 / 126274-94-0) is a functionalized

aromatic aldehyde structurally related to Cuminaldehyde and Vanillin. While widely available as

a pharmaceutical intermediate and research chemical, comprehensive public toxicological

dossiers (e.g., REACH registration, NTP bioassays) are currently limited.

This guide provides a predictive toxicological assessment based on Read-Across

methodologies using structurally validated analogues (Cuminaldehyde, 4-

Hydroxybenzaldehyde, and Thymol). It synthesizes physicochemical data, predicted metabolic

fate, and risk stratification, followed by detailed experimental protocols for validating these

predictions in a laboratory setting.

Key Safety Prediction:
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Acute Toxicity: Moderate (GHS Category 4 Oral).

Irritation: High potential for ocular and cutaneous irritation due to the phenolic-aldehyde

motif.

Genotoxicity: Predicted negative (non-mutagenic) based on structural analogue data.

Sensitization: Potential skin sensitizer (structural alert: aldehyde).

Chemical Identity & Physicochemical Profile
Understanding the physicochemical properties is the first step in predicting bioavailability and

toxicity.

Property Data / Prediction Relevance to Toxicology

Chemical Name
4-Hydroxy-3-

isopropylbenzaldehyde
Target Compound

Synonyms

3-Isopropyl-4-

hydroxybenzaldehyde;

Isopropyl Vanillin (colloquial)

Identification

CAS Number
168899-39-6 (primary);

126274-94-0
Registry

Molecular Formula C₁₀H₁₂O₂ MW: 164.20 g/mol

Physical State Solid / Crystalline Powder Inhalation risk (dust)

LogP (Predicted) ~2.5 – 2.9
High lipophilicity; indicates

good membrane permeability.

Water Solubility Low (Sparingly soluble)

Limits aqueous formulation;

requires DMSO/Ethanol for

assays.

pKa (Phenol) ~7.5 – 8.0
Ionized at physiological pH

(7.4), affecting protein binding.
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Metabolic Fate & ADME (Read-Across Analysis)
The metabolic trajectory of 4-Hydroxy-3-isopropylbenzaldehyde can be extrapolated from

the metabolism of Cuminaldehyde (aldehyde oxidation) and Thymol (isopropyl-phenol

conjugation).

Predicted Metabolic Pathway
Phase I (Oxidation): The aldehyde group is rapidly oxidized by aldehyde dehydrogenases

(ALDH) to the corresponding carboxylic acid (4-Hydroxy-3-isopropylbenzoic acid). This is the

detoxification step for the reactive aldehyde.

Phase I (Hydroxylation): Minor hydroxylation may occur on the isopropyl side chain via

CYP450 enzymes.

Phase II (Conjugation): The phenolic hydroxyl group serves as a direct handle for

Glucuronidation (UGT) and Sulfation (SULT), facilitating renal excretion.

Metabolic Pathway Visualization
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Caption: Predicted Phase I and Phase II metabolic clearance pathways for 4-Hydroxy-3-
isopropylbenzaldehyde.

Toxicological Profile (Read-Across)
Data derived from structural analogues: Cuminaldehyde (CAS 122-03-2) and 4-

Hydroxybenzaldehyde (CAS 123-08-0).

Acute Toxicity[1]
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Oral: Predicted LD50: 1000 - 2000 mg/kg (Rat).

Basis: Cuminaldehyde has an LD50 of 1390 mg/kg. The addition of a hydroxyl group

generally increases polarity and excretion, potentially lowering acute toxicity slightly, but it

remains in GHS Category 4 (Harmful if swallowed).

Dermal: Predicted LD50: > 2000 mg/kg (Rabbit).

Basis: Phenolic aldehydes are generally well-tolerated dermally unless highly corrosive.

Irritation & Corrosivity
Skin:Irritant (Category 2). Phenols can cause protein denaturation; the aldehyde adds

reactivity.

Eye:Severe Irritant (Category 2A/1). Aldehydes are known lachrymators and irritants. 4-

Hydroxybenzaldehyde causes serious eye damage (H318). Handle with extreme care.

Sensitization
Skin Sensitization:Positive Prediction.

Mechanism:[1][2] Aldehydes can form Schiff bases with skin proteins (haptenization).

Cuminaldehyde is a known sensitizer. This compound should be treated as a potential

contact allergen.

Genotoxicity & Carcinogenicity
Ames Test: Predicted Negative.

Basis: 4-Hydroxybenzaldehyde and Cuminaldehyde are negative in standard Salmonella

typhimurium strains (TA98, TA100). The structure lacks genotoxic alerts like nitro groups

or epoxides.

Carcinogenicity: No structural alerts for carcinogenicity.

Experimental Protocols for Validation
To validate the predictive data above, the following standardized protocols are recommended.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/sds/4-isopropylbenzaldehyde-pid_Seven3441.html
https://www.femaflavor.org/sites/default/files/23.%20GRAS%20Substances%20%284254-4429%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Cytotoxicity (MTT Assay)
Purpose: Determine the IC50 to set dose ranges for further tox studies. Methodology:

Cell Line: HepG2 (Liver) or HaCaT (Keratinocyte).

Preparation: Dissolve compound in DMSO (stock 100 mM). Dilute in media to final

concentrations (0.1 - 1000 µM). Final DMSO < 0.5%.

Incubation: Seed cells in 96-well plates. Treat for 24h.

Detection: Add MTT reagent (0.5 mg/mL). Incubate 4h. Solubilize formazan crystals with

DMSO.

Readout: Absorbance at 570 nm. Calculate IC50 using non-linear regression.

Bacterial Reverse Mutation Assay (Ames Test)
Purpose: Confirm non-mutagenicity (OECD 471). Methodology:

Strains:S. typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2uvrA.

Activation: Perform with (+S9) and without (-S9) metabolic activation (rat liver extract).

Dosing: 5 dose levels (e.g., 50, 150, 500, 1500, 5000 µ g/plate ).

Procedure: Plate incorporation method. Incubate at 37°C for 48h.

Criteria: A ≥2-fold increase in revertant colonies indicates mutagenicity.

Toxicity Testing Workflow
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Start: 4-Hydroxy-3-isopropylbenzaldehyde

Step 1: In Silico Prediction
(QSAR / Read-Across)

Step 2: Physicochemical Characterization
(Solubility, Stability, LogP)

Step 3: In Vitro Cytotoxicity
(MTT Assay in HepG2/HaCaT)

IC50 < 10 µM?

High Toxicity Concern
Stop or Redesign

Yes

Step 4: Genotoxicity Screen
(Ames Test OECD 471)

No

Mutagenic?

Genotoxic Hazard
Strict Containment

Yes

Step 5: Acute Oral Tox (In Vivo)
(OECD 423 - 3 Animals)

No
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Caption: Tiered toxicological evaluation workflow ensuring "Fail-Fast" logic for high-risk

endpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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